Cyclobutyl 2,5-dichlorophenyl ketone
Overview
Description
“Cyclobutyl 2,5-dichlorophenyl ketone” is a chemical compound with the molecular formula C11H10Cl2O . It has a molecular weight of 229.1 g/mol.
Molecular Structure Analysis
The molecular structure of “Cyclobutyl 2,5-dichlorophenyl ketone” consists of a cyclobutyl group attached to a 2,5-dichlorophenyl group via a ketone functional group . The InChI code for this compound is 1S/C11H10Cl2O/c12-8-4-5-10 (13)9 (6-8)11 (14)7-2-1-3-7/h4-7H,1-3H2 .
Scientific Research Applications
Pharmaceuticals: Synthesis of Medicinal Compounds
Cyclobutyl 2,5-dichlorophenyl ketone is utilized in the pharmaceutical industry for the synthesis of complex medicinal compounds. Its ketone group can undergo various chemical reactions, making it a versatile intermediate for constructing pharmacologically active molecules. For instance, it can be used to synthesize novel anti-inflammatory agents or antibiotics by further functionalization of the phenyl ring .
Material Science: Polymer Research
In material science, this compound finds application in the development of new polymers. The dichlorophenyl group can act as a crosslinking agent, providing stability and rigidity to polymer chains. This can lead to the creation of materials with enhanced mechanical properties suitable for high-stress applications .
Chemical Synthesis: Building Blocks for Complex Molecules
Cyclobutyl 2,5-dichlorophenyl ketone serves as a building block in chemical synthesis. It can be used in cross-coupling reactions such as Suzuki-Miyaura coupling, which is pivotal for constructing biaryl compounds. These compounds are often found in organic electronics and advanced materials .
Analytical Chemistry: Chromatography Standards
This ketone is also valuable in analytical chemistry, where it can be used as a standard in chromatographic methods. Its unique structure allows for easy detection and quantification, aiding in the analysis of complex mixtures and the determination of reaction purity .
Life Science Research: Biochemical Studies
In life science research, Cyclobutyl 2,5-dichlorophenyl ketone can be employed in biochemical studies to investigate enzyme-substrate interactions. Its structural features make it a potential inhibitor or substrate mimic for enzymes that process aromatic ketones, thus helping in understanding enzyme mechanisms .
Innovative Uses: Advanced Synthesis Techniques
Researchers are exploring innovative uses of Cyclobutyl 2,5-dichlorophenyl ketone in advanced synthesis techniques. For example, it could be used in photochemical reactions to create new molecular structures that are difficult to synthesize through traditional methods. This opens up possibilities for discovering new reactions and pathways in organic chemistry .
properties
IUPAC Name |
cyclobutyl-(2,5-dichlorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2O/c12-8-4-5-10(13)9(6-8)11(14)7-2-1-3-7/h4-7H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNVVXADOVGGKOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80642548 |
Source
|
| Record name | Cyclobutyl(2,5-dichlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642548 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898791-18-9 |
Source
|
| Record name | Cyclobutyl(2,5-dichlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642548 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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